2-tert-butyl-5-(chloromethyl)-1,3-thiazole
Overview
Description
2-tert-butyl-5-(chloromethyl)-1,3-thiazole (2TBCMT) is an organosulfur compound that is used in various scientific and industrial applications. It is a colorless liquid with a faint odor and a boiling point of 132°C. 2TBCMT has been used as an intermediate in the synthesis of other compounds, and its use in scientific research has been increasing in recent years. In
Scientific Research Applications
2-tert-butyl-5-(chloromethyl)-1,3-thiazole has been used in a wide range of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers, and as a ligand in metal-catalyzed reactions. It has also been used as a biocompatible material for biomedical applications, such as drug delivery and tissue engineering. In addition, it has been used in the synthesis of metal-organic frameworks (MOFs) and as a starting material for the synthesis of other organic compounds.
Mechanism of Action
2-tert-butyl-5-(chloromethyl)-1,3-thiazole is a highly reactive compound and can act as an electron-donating or electron-withdrawing group in organic reactions. It can also act as a Lewis acid or a Lewis base, depending on the reaction conditions. In addition, it can act as a nucleophile in substitution reactions and as an electrophile in addition reactions.
Biochemical and Physiological Effects
2-tert-butyl-5-(chloromethyl)-1,3-thiazole is known to be a mild irritant to the skin and eyes. In addition, it has been found to be toxic to aquatic organisms and may be a potential environmental hazard. It has also been found to be mutagenic and carcinogenic in certain laboratory experiments. Therefore, it should be handled with caution and appropriate protective equipment should be worn when working with it.
Advantages and Limitations for Lab Experiments
The main advantage of using 2-tert-butyl-5-(chloromethyl)-1,3-thiazole in laboratory experiments is its high reactivity. This makes it ideal for a wide range of organic synthesis reactions. In addition, it is relatively inexpensive and widely available. However, it is important to note that 2-tert-butyl-5-(chloromethyl)-1,3-thiazole can be toxic and should be handled with caution. It is also volatile and can be easily lost during the reaction process.
Future Directions
The use of 2-tert-butyl-5-(chloromethyl)-1,3-thiazole in scientific research is likely to continue to grow in the future. Possible future directions include its use in the synthesis of new compounds, the development of new catalysts and ligands, and its use in the synthesis of MOFs. In addition, its potential applications in biomedical research, such as drug delivery and tissue engineering, should be further explored. Finally, its potential environmental hazards should be studied in order to ensure its safe use.
Synthesis Methods
2-tert-butyl-5-(chloromethyl)-1,3-thiazole can be synthesized by reacting 2-tert-butyl-1,3-thiazole (2TBT) with chloromethyl methyl ether (CMME) in the presence of a base such as sodium hydroxide (NaOH). The reaction is conducted at a temperature of 60-90°C for 5-6 hours in an inert atmosphere. The product is then isolated by distillation and purified by recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-tert-butyl-5-(chloromethyl)-1,3-thiazole involves the reaction of tert-butylamine, chloroacetyl chloride, and elemental sulfur.", "Starting Materials": [ "tert-butylamine", "chloroacetyl chloride", "elemental sulfur" ], "Reaction": [ "1. tert-butylamine is reacted with chloroacetyl chloride to form N-tert-butyl-2-chloroacetamide.", "2. Elemental sulfur is added to the reaction mixture and heated to form 2-tert-butyl-5-(chloromethyl)-1,3-thiazole." ] } | |
CAS RN |
861135-93-5 |
Product Name |
2-tert-butyl-5-(chloromethyl)-1,3-thiazole |
Molecular Formula |
C8H12ClNS |
Molecular Weight |
189.7 |
Purity |
95 |
Origin of Product |
United States |
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